1-ethyl-2-oxo-N-(m-tolyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-N-(3-methylphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C18H17N3O2/c1-3-21-16-13(7-5-9-19-16)11-15(18(21)23)17(22)20-14-8-4-6-12(2)10-14/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key: OIKNXAVEXSUJDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=N2)C=C(C1=O)C(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

1-ethyl-2-oxo-N-(m-tolyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the naphthyridine family and has a unique chemical structure that makes it an attractive candidate for different research purposes.

Scientific Research Applications

Antibacterial Properties

1-ethyl-2-oxo-N-(m-tolyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide and its derivatives have been extensively studied for their antibacterial properties. For instance, research by Santilli et al. (1975) on related compounds revealed their effectiveness against E. coli and other gram-negative bacterial infections (Santilli, Scotese, & Yurchenco, 1975). Similarly, Egawa et al. (1984) synthesized analogues of this compound, finding several to be more active than existing antibiotics like enoxacin (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).

Application in Metal Complexes and Ligands

The carboxamide structure of this compound has been explored for its use in metal complexes. Zong, Zhou, and Thummel (2008) demonstrated its utility in promoting lower energy electronic absorption in metal complexes, making it a useful ligand component (Zong, Zhou, & Thummel, 2008).

Synthesis and Structural Analysis

Further research into the synthesis and structural analysis of this compound and its derivatives has been conducted. Mogilaiah, Reddy, Rao, and Reddy (2003) explored the synthesis of novel azetidino[2,3-b][1,8]naphthyridin-2(1H)-ones, a derivative, and evaluated their antibacterial activity (Mogilaiah, Reddy, Rao, & Reddy, 2003). Plisson and Chenault (2001) converted this compound into substituted pyrimido[4,5-b] and [5,4-c][1,8]naphthyridines (Plisson & Chenault, 2001).

Antimicrobial and Cytotoxic Activity

The compound's antimicrobial properties are further highlighted by Khalifa, Amr, Al-Omar, and Nossier (2016), who synthesized chiral linear carboxamides with incorporated peptide linkage and tested their antimicrobial properties (Khalifa, Amr, Al-Omar, & Nossier, 2016). Deady, Rogers, Zhuang, Baguley, and Denny (2005) explored the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones and their cytotoxic activity (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Additional Applications

Additionally, studies have also focused on the preparation and structural analysis of various derivatives and their potential applications in medicinal chemistry, such as in Schwehm et al. (2014) (Schwehm, Lewis, Blake, Kellam, & Stocks, 2014) and Yu et al. (2006) exploring the photoluminescence properties of coordination polymer compounds with this drug ligand (Yu, Chen, Tan, Liang, Zhou, & Zhang, 2006).